4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide

• CAS No.: 920272-73-7
• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 4-[1-amino-2-(thiophen-2-ylsulfonylamino)ethyl]-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C18H18N4O3S2/c19-16(12-21-27(24,25)17-2-1-11-26-17)13-3-5-14(6-4-13)18(23)22-15-7-9-20-10-8-15/h1-11,16,21H,12,19H2,(H,20,22,23)
• InChI Key: NRJVREUUEQGXLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)C(=O)NC3=CC=NC=C3)N

Description

4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide is a complex organic compound with the molecular formula C18H18N4O3S2. This compound features a benzamide core, substituted with an aminoethyl group linked to a thiophene-2-sulfonyl moiety and a pyridin-4-yl group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide typically involves multi-step organic reactions. One common route includes the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 4-aminobenzoyl chloride with pyridine-4-amine under basic conditions.

Introduction of the Aminoethyl Group: The aminoethyl group is introduced via a nucleophilic substitution reaction, where 2-bromoethylamine reacts with the benzamide core.

Attachment of the Thiophene-2-sulfonyl Moiety: The thiophene-2-sulfonyl group is attached through a sulfonylation reaction, where thiophene-2-sulfonyl chloride reacts with the aminoethyl intermediate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amino group.

Substitution: The amino and sulfonyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols under basic or acidic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted benzamides or thiophene derivatives.

Scientific Research Applications

4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its therapeutic potential in treating diseases such as cancer and inflammatory disorders.

Industry: Utilized in the development of advanced materials and as a precursor for functionalized polymers.

Mechanism of Action

The mechanism of action of 4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding domains. These interactions can alter cellular pathways and biological processes, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-3-yl)benzamide
• 4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-2-yl)benzamide
• 4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(quinolin-4-yl)benzamide

Uniqueness

The unique combination of the thiophene-2-sulfonyl and pyridin-4-yl groups in 4-{1-Amino-2-[(thiophene-2-sulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide imparts distinct chemical and biological properties. This compound exhibits enhanced stability, specific binding affinity, and improved pharmacokinetic properties compared to its analogs.